Cas no 2172468-29-8 (4-phenyl-3-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-phenyl-3-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2172468-29-8
• MF: C₁₃H₈F₄O₂S
• MW: 304.260036468506
• CID: 6378796
• PubChem ID: 165528505
• Update Time: 2025-11-05

4-phenyl-3-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-3-(trifluoromethyl)benzene-1-sulfonyl fluoride
• 2172468-29-8
• EN300-1457802

• Inchi： 1S/C13H8F4O2S/c14-13(15,16)12-8-10(20(17,18)19)6-7-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： YKWGWDWUOCOENA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2)=C(C(F)(F)F)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 304.01811332g/mol
• Monoisotopic Mass: 304.01811332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-phenyl-3-(trifluoromethyl)benzene-1-sulfonyl fluoride

4-Phenyl-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride: A Comprehensive Overview

4-Phenyl-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride, also known by its CAS number 2172468-29-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their unique chemical properties and reactivity. The structure of this compound is characterized by a benzene ring substituted with a phenyl group at the 4-position, a trifluoromethyl group at the 3-position, and a sulfonyl fluoride group at the 1-position. These substituents confer the molecule with distinct electronic and steric properties, making it highly versatile in both synthetic and applied chemistry.

The synthesis of 4-Phenyl-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride typically involves multi-step reactions, often starting from an aromatic precursor. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the sulfonyl fluoride group is introduced via sulfonation followed by fluorination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications.

One of the most notable applications of this compound is in the field of drug discovery. The sulfonyl fluoride group is known to act as a bioisostere for other functional groups, making it a valuable tool in medicinal chemistry. Researchers have utilized this property to design bioactive molecules with improved pharmacokinetic profiles. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have highlighted its role in developing inhibitors for kinases and proteases, which are critical targets in oncology and infectious diseases.

In addition to its pharmaceutical applications, 4-Phenyl-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride has found utility in materials science. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for synthesizing advanced polymers and coatings. Recent research has focused on its use in creating self-healing materials and high-performance adhesives, which have potential applications in aerospace and automotive industries.

The electronic properties of this compound also make it a promising candidate for use in organic electronics. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's ability to act as an electron acceptor. This property has been exploited in the development of organic photovoltaic cells, where it serves as an electron transport layer material. Studies published in Nano Energy and Advanced Materials have demonstrated its potential to improve device efficiency and stability.

The environmental impact of using 4-Phenyl-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride has also been a topic of recent research interest. Scientists are exploring its biodegradation pathways under various conditions to ensure its safe disposal and minimize ecological risks. Preliminary findings suggest that under aerobic conditions, the compound undergoes rapid hydrolysis, leading to the formation of less hazardous byproducts.

In conclusion, 4-Phenyl-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride, with its unique structure and versatile properties, continues to be a focal point in modern chemical research. Its applications span across pharmaceuticals, materials science, and electronics, with ongoing studies uncovering new avenues for its utilization. As advancements in synthetic methods and material characterization techniques continue to evolve, this compound is poised to play an even more significant role in shaping future innovations across diverse industries.